Cas no 1341796-67-5 (4-Phenyloxane-4-carboximidamide)

• Product Name: 4-Phenyloxane-4-carboximidamide
• CAS No: 1341796-67-5
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6234141
• PubChem ID: 63079214
• Update Time: 2025-10-29

4-Phenyloxane-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• AKOS012379180
• 1341796-67-5
• EN300-736601
• 4-phenyloxane-4-carboximidamide
• 4-Phenyloxane-4-carboximidamide

• Inchi： 1S/C12H16N2O/c13-11(14)12(6-8-15-9-7-12)10-4-2-1-3-5-10/h1-5H,6-9H2,(H3,13,14)
• InChI Key： LOMUZWYMXLGKAL-UHFFFAOYSA-N
• SMILES： O1CCC(C(=N)N)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.1Ų

Additional information on 4-Phenyloxane-4-carboximidamide

Comprehensive Analysis of 4-Phenyloxane-4-carboximidamide (CAS No. 1341796-67-5): Properties, Applications, and Research Insights

4-Phenyloxane-4-carboximidamide (CAS No. 1341796-67-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic carboximidamide derivative, characterized by a phenyl-substituted oxane ring, serves as a versatile building block in medicinal chemistry. Recent studies highlight its potential as a bioactive scaffold, particularly in the development of enzyme modulators and receptor-targeting agents.

The molecular structure of 1341796-67-5 combines lipophilic (phenyl group) and hydrophilic (carboximidamide) moieties, making it valuable for drug discovery optimization. Researchers are investigating its role in improving compound solubility and membrane permeability – two critical parameters addressed in recent ADMET property prediction studies. The compound's oxane ring system contributes to conformational rigidity, a desirable feature for selective molecular interactions.

Current synthetic approaches to 4-Phenyloxane-4-carboximidamide emphasize green chemistry principles, with particular focus on catalyst efficiency and waste minimization. Advanced techniques like flow chemistry and microwave-assisted synthesis have shown promise in improving yield and purity of this intermediate. Analytical characterization typically involves LC-MS purity analysis and multidimensional NMR techniques to verify structural integrity.

In pharmaceutical applications, the carboximidamide functional group of 1341796-67-5 demonstrates interesting hydrogen bonding capacity, making it valuable for molecular recognition in drug-target interactions. Recent patent literature reveals its incorporation in kinase inhibitor scaffolds and GPCR-targeted compounds. Computational studies using molecular docking simulations suggest favorable binding geometries with various biological targets.

The compound's stability profile has been evaluated under various pharmaceutical stress conditions, showing particular resistance to hydrolytic degradation. This makes 4-Phenyloxane-4-carboximidamide suitable for formulation development where pH stability is crucial. Storage recommendations typically suggest controlled ambient conditions with protection from moisture, based on accelerated stability studies data.

Emerging research explores the compound's potential in material science applications, particularly as a ligand precursor for metal-organic frameworks (MOFs). Its chelation properties and structural tunability offer interesting possibilities for designing functional materials with specific porosity or catalytic characteristics. These developments align with current interests in sustainable material design.

Quality control protocols for CAS 1341796-67-5 typically specify HPLC purity thresholds ≥98% with rigorous residual solvent analysis. The compound's spectroscopic fingerprint has been well-documented, including characteristic IR absorption bands and NMR chemical shifts, which serve as important reference data for analytical laboratories.

From a regulatory perspective, 4-Phenyloxane-4-carboximidamide requires proper safety data documentation according to GHS classification standards. While not classified as hazardous under normal handling conditions, standard laboratory precautions for fine chemicals apply. The compound's ecotoxicological profile is currently under investigation as part of broader green chemistry initiatives in industrial research.

The commercial availability of 1341796-67-5 has increased in response to growing demand from contract research organizations and academic laboratories. Suppliers typically offer the compound in various packaging configurations, from milligram-scale for screening purposes to kilogram quantities for process development applications. Current market trends show particular interest in isotope-labeled versions for metabolic studies.

Future research directions for 4-Phenyloxane-4-carboximidamide include exploration of its structure-activity relationships in various biological contexts and development of derivatization protocols to expand its utility in combinatorial chemistry. The compound's intellectual property landscape continues to evolve, with recent filings focusing on its incorporation into novel therapeutic agents and specialty chemical applications.